Cas no 40184-32-5 (3-methyl-4-nitro-1,2-thiazol-5-amine)

• Product Name: 3-methyl-4-nitro-1,2-thiazol-5-amine
• CAS No: 40184-32-5
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• MDL: MFCD23724477
• CID: 925449
• PubChem ID: 12631171
• Update Time: 2025-06-29

3-methyl-4-nitro-1,2-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolamine, 3-methyl-4-nitro-
• 3-methyl-4-nitro-1,2-thiazol-5-amine
• SCHEMBL2389612
• 3-Methyl-4-nitroisothiazol-5-amine
• CS-0306975
• 5-Isothiazolamine,3-methyl-4-nitro-
• EN300-85940
• 5-amino-3-methyl-4-nitroisothiazole
• DTXSID80505008
• AKOS023399985
• 40184-32-5
• DB-357177

• MDL： MFCD23724477
• Inchi： 1S/C4H5N3O2S/c1-2-3(7(8)9)4(5)10-6-2/h5H2,1H3
• InChI Key： PYRFGRMRABTCCV-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C)=N1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 159.01024758g/mol
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Additional information on 3-methyl-4-nitro-1,2-thiazol-5-amine

3-Methyl-4-Nitro-1,2-Thiazol-5-Amine: A Comprehensive Overview

The compound 3-methyl-4-nitro-1,2-thiazol-5-amine (CAS No. 40184-32-5) is a heterocyclic aromatic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the thiazole family, which is a five-membered ring containing sulfur and nitrogen atoms. The presence of a methyl group at position 3 and a nitro group at position 4 imparts unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 3-methyl-4-nitro-1,2-thiazol-5-amine in drug discovery, particularly in the development of anticancer agents. Researchers have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines. The nitro group at position 4 plays a crucial role in modulating the electronic properties of the molecule, enhancing its ability to interact with biological targets. Furthermore, the methyl group at position 3 contributes to the compound's lipophilicity, which is essential for its bioavailability.

The synthesis of 3-methyl-4-nitro-1,2-thiazol-5-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of physical properties, 3-methyl-4-nitro-1,2-thiazol-5-amine has a melting point of approximately 200°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions and formulations.

The pharmacokinetic profile of 3-methyl-4-nitro-1,2-thiazol-5-amine has been extensively studied in preclinical models. Research indicates that the compound has good oral bioavailability and exhibits favorable distribution characteristics in tissues relevant to cancer treatment. Additionally, its metabolites have been identified, providing insights into its safety profile and potential for long-term use.

One of the most promising applications of 3-methyl